Cas no 20280-81-3 (4-Methoxycoumarin)

• Product name: 4-Methoxycoumarin
• CAS No: 20280-81-3
• MF: C₁₀H₈O₃
• MW: 176.1687
• MDL: MFCD00017349
• CID: 88163
• PubChem ID: 529426

4-Methoxycoumarin Chemical and Physical Properties

Names and Identifiers

• 4-Methoxycoumarin
• 4-methoxychromen-2-one
• METHOXYCINNAMIC ACID,4-(RG)
• METHOXYCOUMARIN,4-(RG)
• 4-methoxy-2h-chromen-2-on
• 4-methoxy-2H-chromen-2-one
• 4-methoxy-chromen-2-one
• 4-Methoxycoumarine
• 4-Methoxycourmarin
• 4-Methoxy-cumarin
• methoxy-4 coumarine
• 2H-1-Benzopyran-2-one, 4-methoxy-
• MLCMXDYMSAZNPC-UHFFFAOYSA-N
• 4 - Methoxycoumarin
• Coumarin, 4-methoxy-
• Maybridge3_005843
• MLS004491720
• 4-Hydroxycoumarin, methyl ether
• HMS1447J13
• STL371134
• 2H-1-Benzopyran-2-one,4-meth
• D73288
• CHEMBL452360
• 3-BENZYLOXYISOXAZOLE-5-CARBOXYLICACIDMETHYLESTER
• IDI1_017230
• FT-0618940
• 2(1H)-Benzopyran-2-one, 4-methoxy
• SCHEMBL1627582
• CS-0063208
• 2H-1-Benzopyran-2-one,4-methoxy-
• MFCD00017349
• 2-Methyl-5-phenyl-N-[4-(4-pyridinylmethyl)phenyl]-3-furamide
• 20280-81-3
• SMR003288678
• 1ST164099
• CS-15886
• DTXSID20174136
• AKOS025247530
• PD159110
• DB-045148
• 4-Methoxy-2H-1-benzopyran-2-one
• 4-methoxy coumarin

• MDL： MFCD00017349
• Inchi： 1S/C10H8O3/c1-12-9-6-10(11)13-8-5-3-2-4-7(8)9/h2-6H,1H3
• InChI Key： MLCMXDYMSAZNPC-UHFFFAOYSA-N
• SMILES： O1C(C([H])=C(C2=C([H])C([H])=C([H])C([H])=C12)OC([H])([H])[H])=O
• BRN： 145960

Computed Properties

• Exact Mass: 176.04700
• Monoisotopic Mass: 176.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1.6
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Powder
• Density: 1.26
• Melting Point: 123-125°C
• Boiling Point: 347.8°Cat760mmHg
• Flash Point: 144.5°C
• Refractive Index: 1.581
• PSA: 39.44000
• LogP: 1.80160

4-Methoxycoumarin Security Information

• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39-S24/25-S23
• Hazardous Material Identification：
• Packing Group：III
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Risk Phrases：R36/37/38

4-Methoxycoumarin Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives